Cas no 1771775-13-3 (10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine)

• Product Name: 10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine
• CAS No: 1771775-13-3
• MF: C₂₄H₂₄BNO₂S
• MW: 401.32886505127
• CID: 4786859
• PubChem ID: 140828679
• Update Time: 2026-02-27

10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine
• 10-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phenothiazine
• BS-46540
• E75210
• 1771775-13-3
• MFCD33395847

• Inchi： 1S/C24H24BNO2S/c1-23(2)24(3,4)28-25(27-23)17-13-15-18(16-14-17)26-19-9-5-7-11-21(19)29-22-12-8-6-10-20(22)26/h5-16H,1-4H3
• InChI Key： JURNZXUOAKFVGA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 401.1620803g/mol
• Monoisotopic Mass: 401.1620803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine

Professional Introduction to Compound with CAS No. 1771775-13-3 and Product Name: 10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine

The compound with the CAS number 1771775-13-3 and the product name 10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the phenothiazine class of heterocyclic aromatic compounds, which have been widely studied for their diverse biological activities. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

Phenothiazines are known for their broad spectrum of pharmacological effects, including antipsychotic, antiemetic, and antimicrobial properties. The introduction of a boronic acid derivative via the 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl moiety enhances the compound's potential for further functionalization and interaction with biological targets. This modification opens up possibilities for the development of novel therapeutic agents with improved efficacy and reduced side effects.

Recent research in medicinal chemistry has highlighted the importance of boronic acid-containing compounds in drug design. Boronic acids are well-known for their ability to form reversible covalent bonds with various biological targets, including enzymes and receptors. The presence of the 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound suggests that it may exhibit enhanced binding affinity and selectivity towards specific biological targets. This feature is particularly valuable in the development of targeted therapies where precise interaction with disease-causing molecules is essential.

The phenothiazine core of this compound is also known to possess significant photophysical properties. These properties make it a potential candidate for applications in photodynamic therapy (PDT), where light activation can lead to the generation of reactive oxygen species that selectively target diseased cells. The combination of the phenothiazine moiety with the boronic acid derivative may provide a synergistic effect in such applications, enhancing both the therapeutic efficacy and safety profile.

Current research efforts are focused on exploring the pharmacological potential of this compound. In vitro studies have shown promising results regarding its interaction with various enzymes and receptors relevant to neurological disorders. The ability of this compound to modulate these targets could lead to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its potential antimicrobial properties are being investigated in light of rising concerns about antibiotic resistance.

The synthesis of this compound involves advanced organic chemistry techniques that highlight its complexity and novelty. The introduction of the boronic acid derivative requires precise control over reaction conditions to ensure high yield and purity. This level of synthetic sophistication underscores the compound's significance as a research tool and potential drug candidate.

As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development. The ability to design molecules with specific structural features allows researchers to fine-tune their interactions with biological targets. This approach is particularly valuable in addressing complex diseases that require multi-target intervention.

The future prospects for this compound are promising. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,10-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-10H-phenothiazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for further research and development in drug discovery. As our understanding of disease mechanisms continues to improve,CAS No. 1771775-13-3 will undoubtedly play a crucial role in shaping the future of medicine.